2-(4,5-Difluoro-2-thienyl)-1,3-dioxolane
Description
2-(4,5-Difluoro-2-thienyl)-1,3-dioxolane is a fluorinated heterocyclic compound featuring a 1,3-dioxolane ring substituted with a 4,5-difluorothiophene moiety. Such compounds are of interest in materials science, pharmaceuticals, and agrochemicals, where fluorine substitution often improves thermal stability, bioavailability, and metabolic resistance .
Properties
Molecular Formula |
C7H6F2O2S |
|---|---|
Molecular Weight |
192.19 g/mol |
IUPAC Name |
2-(4,5-difluorothiophen-2-yl)-1,3-dioxolane |
InChI |
InChI=1S/C7H6F2O2S/c8-4-3-5(12-6(4)9)7-10-1-2-11-7/h3,7H,1-2H2 |
InChI Key |
LSUXNGJSVIIQBU-UHFFFAOYSA-N |
Canonical SMILES |
C1COC(O1)C2=CC(=C(S2)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
Table 1: Key Properties of 1,3-Dioxolane Derivatives
Key Observations :
- Fluorine vs. Chlorine : Fluorinated derivatives (e.g., ) exhibit higher thermal stability and electronegativity compared to chlorinated analogs (e.g., ), making them suitable for high-performance polymers or electrolytes.
- Aromatic vs. Aliphatic Substituents : Aromatic groups (e.g., phenyl in ) enhance π-π interactions, whereas aliphatic groups (e.g., methyl in ) reduce crystallinity and improve solubility.
- Electron-Withdrawing Groups : The trifluoromethyl group in lowers electron density, reducing susceptibility to nucleophilic attack compared to methoxy-substituted derivatives .
Thermal and Mechanical Performance
- Thermal Stability: Fluorinated dioxolanes (e.g., ) display superior thermal stability (decomposition temperatures >200°C) compared to non-fluorinated analogs like 1,3-dioxolane (boiling point: 78°C) .
- Mechanical Properties : Dioxolanes with rigid substituents (e.g., biphenyl groups ) enhance tensile strength in polymer matrices, whereas methyl groups may reduce rigidity.
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